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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579

The molecular formula C6H4BrFN202 presents a significant challenge in unequivocally
identifying a single, well-documented chemical compound for the development of a
comprehensive technical guide. While the elemental composition suggests a substituted
benzene ring, the specific arrangement and nature of the substituent groups cannot be
definitively determined from the formula alone. This ambiguity necessitates a careful
examination of plausible isomeric structures and a clarification of the intended molecule before
a detailed technical whitepaper can be produced.

Analysis of the provided molecular formula suggests a benzene ring (C6) with four hydrogen
atoms (H4), indicating a total of two substituents in addition to the bromine (Br) and fluorine (F)
atoms. The N202 component is most commonly interpreted as two nitro groups (-NO2).
However, a benzene ring substituted with one bromine, one fluorine, and two nitro groups
would have the molecular formula C6H2BrFN204, leaving only two hydrogen atoms on the
aromatic ring. The discrepancy in the number of hydrogen and oxygen atoms in the user-
provided formula (C6H4BrFEN202) makes it impossible to pinpoint a standard, widely
researched compound.

Potential Isomeric Candidates and the Importance
of Clarification

Given the provided formula, several structural isomers could theoretically exist, though they
may not be chemically stable or well-characterized in scientific literature. It is highly probable
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that the intended compound is a related, more common derivative and that the provided
formula contains a typographical error.

Several plausible, well-documented compounds with similar components exist, and clarifying if
one of these is the intended subject is the critical next step. These include:

e 1-Bromo-4-fluoro-2-nitrobenzene: With a molecular formula of C6H3BrFNO2, this compound
features one of each substituent on the benzene ring.[1][2][3][4]

e 4-Bromo-1-fluoro-2-nitrobenzene: Also with the formula C6H3BrFNO2, this is an isomer of
the previous compound with a different substitution pattern.[2][3]

e 1-Bromo-2,4-dinitrobenzene: This compound has the molecular formula C6H3BrN204 and
contains two nitro groups and a bromine atom.[5][6]

e 1-Bromo-5-fluoro-2,4-dinitrobenzene: With a molecular formula of C6H2BrFN204, this
compound incorporates all the specified substituent types (bromo, fluoro, and two nitro
groups) on a benzene ring.[7]

To proceed with the creation of an in-depth technical guide that includes quantitative data,
detailed experimental protocols, and visualizations of signaling pathways, a precise
identification of the target molecule is essential. Without this clarification, any attempt to
generate such a document would be based on speculation and would not meet the standards
of a scientific or technical whitepaper.

We urge the user to verify the molecular formula and, if possible, provide an IUPAC name, CAS
number, or a structural representation of the compound of interest. Upon receiving this
clarification, a comprehensive and accurate technical guide can be developed to meet the
specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Bromo-4-fluoro-2-nitrobenzene | C6H3BrFNO2 | CID 2773383 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-Bromo-1-fluoro-2-nitrobenzene, 98% 25 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

3. 4-Bromo-1-fluoro-2-nitrobenzene | C6H3BrFNO2 | CID 2736328 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 1-BROMO-4-FLUORO-2-NITROBENZENE 446-09-3 Powder Competitive Price
[minstargroup.com]

5. 1-Bromo-2,4-dinitrobenzene | C6H3BrN204 | CID 11441 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 1-Bromo-2,4-dinitrobenzene, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

7. 400-91-9 | 1-Bromo-5-fluoro-2,4-dinitrobenzene - Moldb [moldb.com]
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Ambiguous Molecular Formula]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

